Cas no 510725-65-2 (Acetamide,N-[4-[[4-[[3-(trifluoromethyl)phenyl]methyl]-1-piperazinyl]sulfonyl]phenyl]-)
510725-65-2 structure
Product Name:Acetamide,N-[4-[[4-[[3-(trifluoromethyl)phenyl]methyl]-1-piperazinyl]sulfonyl]phenyl]-
CAS No:510725-65-2
MF:C20H22F3N3O3S
MW:441.467194080353
CID:1573429
Update Time:2024-08-24
Acetamide,N-[4-[[4-[[3-(trifluoromethyl)phenyl]methyl]-1-piperazinyl]sulfonyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[4-[[4-[[3-(trifluoromethyl)phenyl]methyl]-1-piperazinyl]sulfonyl]phenyl]-
- Acetamide, N-[4-[[4-[[3-(trifluoromethyl)phenyl]methyl]-1-piperazinyl]sulfonyl]phenyl]-
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- Inchi: 1S/C20H22F3N3O3S/c1-15(27)24-18-5-7-19(8-6-18)30(28,29)26-11-9-25(10-12-26)14-16-3-2-4-17(13-16)20(21,22)23/h2-8,13H,9-12,14H2,1H3,(H,24,27)
- InChI Key: HOMDJQSQXRYMKN-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(N2CCN(CC3=CC=CC(C(F)(F)F)=C3)CC2)(=O)=O)C=C1)(=O)C
Computed Properties
- Exact Mass: 441.13356
Experimental Properties
- Density: 1.376±0.06 g/cm3(Predicted)
- PSA: 69.72
- pka: 14.47±0.70(Predicted)
Acetamide,N-[4-[[4-[[3-(trifluoromethyl)phenyl]methyl]-1-piperazinyl]sulfonyl]phenyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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